nickel;titanium

• CAS No.: 349665-48-1
• Molecular Formula: Ni3Ti3
• Molecular Weight: 319.68 g/mol
• IUPAC Name: nickel;titanium
• InChI: InChI=1S/3Ni.3Ti
• InChI Key: RGLBHGAQVRZAAH-UHFFFAOYSA-N
• Canonical SMILES: [Ti].[Ti].[Ti].[Ni].[Ni].[Ni]

Description

. This compound is renowned for its unique properties, including the shape memory effect and superelasticity. The shape memory effect allows the alloy to return to its original shape after deformation when heated above its transformation temperature, while superelasticity enables it to undergo significant deformations and return to its original shape upon the removal of stress .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel titanium alloys are typically prepared using vacuum induction melting (VIM), which involves heating the raw materials in a crucible using alternating magnetic fields . Another method involves the high-pressure hydrogen reduction of nickel sulfate and activated titanium carbide powder . This process is green and pollution-free, making it an attractive option for industrial production.

Industrial Production Methods: The industrial production of nickel titanium alloys often involves the Kroll process for titanium, where titanium tetrachloride is produced from rutile ore and then reduced to metallic titanium using magnesium or sodium . The nickel and titanium are then combined in a vacuum induction furnace to produce the alloy.

Chemical Reactions Analysis

Nickel titanium undergoes various chemical reactions, including oxidation, reduction, and etching. The alloy’s oxidation behavior is influenced by the formation of passive reaction products on its surface, which can restrict the diffusion of metallic elements . Common reagents used in these reactions include hydrogen, ammonia, and nickel sulfate . Major products formed from these reactions include nickel-coated titanium carbide composite powder .

Scientific Research Applications

Nickel titanium alloys have a wide range of scientific research applications due to their unique properties. In the biomedical field, they are used in dental implants, orthodontic wires, and endodontic files due to their biocompatibility, corrosion resistance, and superelasticity . In the aerospace industry, these alloys are used for their shape memory effect and superelastic properties, which allow for the creation of complex and fine structures through additive manufacturing . Additionally, nickel titanium alloys are used in robotics, telecommunication, and flexible electronics .

Mechanism of Action

. This transformation occurs between two different martensite crystal phases and is influenced by mechanical stress and temperature. The shape memory effect is exhibited when the alloy is below its transformation temperature, while superelasticity occurs above this temperature .

Comparison with Similar Compounds

Nickel titanium alloys are often compared with other shape memory alloys, such as copper-aluminum-nickel and copper-zinc-aluminum. nickel titanium stands out due to its superior biocompatibility, corrosion resistance, and mechanical properties . Other similar compounds include titanium-nickel-hafnium alloys, which are being developed for their enhanced mechanical properties .